Cas no 1218135-73-9 (Methyl 2-(3-chlorophenyl)-2-(piperazin-1-yl)acetate)

• Product Name: Methyl 2-(3-chlorophenyl)-2-(piperazin-1-yl)acetate
• CAS No: 1218135-73-9
• MF: C₁₃H₁₇ClN₂O₂
• MW: 268.739282369614
• CID: 5157688
• PubChem ID: 54895316
• Update Time: 2025-06-10

Methyl 2-(3-chlorophenyl)-2-(piperazin-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-chlorophenyl)-2-(piperazin-1-yl)acetate
• methyl2-(3-chlorophenyl)-2-(piperazin-1-yl)acetate
• 1-Piperazineacetic acid, α-(3-chlorophenyl)-, methyl ester
• Methyl 2-(3-chlorophenyl)-2-(piperazin-1-yl)acetate

• Inchi： 1S/C13H17ClN2O2/c1-18-13(17)12(16-7-5-15-6-8-16)10-3-2-4-11(14)9-10/h2-4,9,12,15H,5-8H2,1H3
• InChI Key： IMFBBVXVVNFMGY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C(=O)OC)N1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 282
• XLogP3: 1.9
• Topological Polar Surface Area: 41.6

Additional information on Methyl 2-(3-chlorophenyl)-2-(piperazin-1-yl)acetate

Comprehensive Overview of Methyl 2-(3-chlorophenyl)-2-(piperazin-1-yl)acetate (CAS No. 1218135-73-9)

Methyl 2-(3-chlorophenyl)-2-(piperazin-1-yl)acetate (CAS No. 1218135-73-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This ester derivative, featuring a 3-chlorophenyl group and a piperazine moiety, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound's unique structure, combining a chlorophenyl ring with a piperazin-1-yl group, makes it a valuable intermediate in synthesizing biologically active molecules. Its CAS No. 1218135-73-9 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry. Recent trends indicate growing interest in piperazine derivatives due to their role in central nervous system (CNS) therapeutics, antimicrobial agents, and enzyme inhibitors. This aligns with the broader demand for novel compounds addressing antibiotic resistance and neurological disorders.

From a synthetic perspective, Methyl 2-(3-chlorophenyl)-2-(piperazin-1-yl)acetate is often explored for its reactivity in nucleophilic substitution and esterification reactions. Its methyl ester functionality provides a convenient handle for further derivatization, a feature highly valued in combinatorial chemistry. Laboratories focusing on high-throughput screening often include this compound in libraries to identify new lead structures for drug candidates.

Environmental and safety profiles of CAS No. 1218135-73-9 are also critical discussion points. With increasing emphasis on green chemistry, researchers are investigating sustainable synthesis routes for such intermediates. Questions like "How to optimize the yield of Methyl 2-(3-chlorophenyl)-2-(piperazin-1-yl)acetate?" or "What are the solvent alternatives for its purification?" are commonly encountered in forums and search queries, highlighting practical challenges in its production.

In summary, Methyl 2-(3-chlorophenyl)-2-(piperazin-1-yl)acetate represents a compelling case study at the intersection of organic synthesis and applied pharmacology. Its CAS No. 1218135-73-9 serves as a gateway to deeper explorations into structure-activity relationships and innovative therapeutic design, resonating with contemporary scientific priorities.